Cas no 1805964-11-7 (Methyl 3-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate)

• Product Name: Methyl 3-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate
• CAS No: 1805964-11-7
• MF: C₁₂H₁₁F₃N₂O₂S
• MW: 304.288151979446
• CID: 4989955
• Update Time: 2025-05-24

Methyl 3-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H11F3N2O2S/c1-19-11(18)4-7-2-3-10(20-12(13,14)15)9(6-17)8(7)5-16/h2-3H,4,6,17H2,1H3
• InChI Key： AUBGZVORADCGLX-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=C(CC(=O)OC)C(C#N)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 394
• XLogP3: 2
• Topological Polar Surface Area: 101

Additional information on Methyl 3-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate

Methyl 3-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate (CAS No. 1805964-11-7): A Comprehensive Overview

Methyl 3-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate (CAS No. 1805964-11-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of Methyl 3-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate is C₁₁H₁₀FN₂O₂S, reflecting its intricate composition. The presence of multiple reactive sites, including an amine group, a cyano group, and a trifluoromethylthio group, makes this compound highly versatile. These functional groups not only contribute to its chemical reactivity but also open up possibilities for its use in synthesizing more complex molecules.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. Methyl 3-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate has been explored in several preclinical studies due to its structural features that suggest it may interact with biological targets in meaningful ways. Specifically, the amine group can serve as a binding site for enzymes or receptors, while the cyano and trifluoromethylthio groups can enhance metabolic stability and binding affinity.

One of the most compelling aspects of this compound is its potential role in the synthesis of small-molecule inhibitors. Researchers have been particularly interested in its ability to modulate the activity of enzymes involved in inflammatory pathways. For instance, studies have indicated that derivatives of Methyl 3-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate may exhibit inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators.

The trifluoromethylthio group is particularly noteworthy, as it is known to enhance the lipophilicity and metabolic stability of molecules. This property can be crucial for drug candidates that need to survive the digestive system and reach their target sites within the body. Additionally, the cyano group can participate in hydrogen bonding interactions, further improving binding specificity.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of Methyl 3-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate with various biological targets. These studies have provided valuable insights into how this compound might interact with proteins and enzymes at a molecular level. For example, molecular docking simulations have suggested that it could bind to the active sites of certain kinases, which are frequently implicated in cancer and inflammatory diseases.

The synthesis of Methyl 3-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate presents both challenges and opportunities. The presence of multiple functional groups requires careful planning to ensure regioselectivity and yield optimization. However, modern synthetic techniques, such as transition-metal catalysis and flow chemistry, have made it possible to access complex structures more efficiently than ever before.

In conclusion, Methyl 3-aminomethyl-2-cyano-4-(trifluoromethylthio)phenylacetate (CAS No. 1805964-11-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.